Cas no 80368-57-6 (1,3-Benzenediol, 5-tetradecyl-)

• Product Name: 1,3-Benzenediol, 5-tetradecyl-
• CAS No: 80368-57-6
• MF: C₂₀H₃₄O₂
• MW: 306.482766628265
• CID: 705781
• PubChem ID: 21532618
• Update Time: 2025-04-19

1,3-Benzenediol, 5-tetradecyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 5-tetradecyl-
• 5-tetradecylbenzene-1,3-diol
• 80368-57-6
• DTXSID60615674
• SCHEMBL11808644

• Inchi： 1S/C20H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-18-15-19(21)17-20(22)16-18/h15-17,21-22H,2-14H2,1H3
• InChI Key： CCCKVVJXRFGMFY-UHFFFAOYSA-N
• SMILES： OC1C=C(C=C(C=1)CCCCCCCCCCCCCC)O

Computed Properties

• Exact Mass: 306.255880323g/mol
• Monoisotopic Mass: 306.255880323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 13
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.5
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Resorcinols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Resorcinols